N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C21H16N2OS/c1-14-6-2-3-7-17(14)20(24)22-16-12-10-15(11-13-16)21-23-18-8-4-5-9-19(18)25-21/h2-13H,1H3,(H,22,24)
• InChI Key: RQLHVNWQLWKEPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide, also known as BTA-1, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzothiazole derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide is not fully understood. However, it has been proposed that N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide may exert its biological effects through the modulation of various signaling pathways involved in cell growth, differentiation, and survival. It has also been suggested that N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide may interact with specific proteins and enzymes involved in cancer and neurological diseases.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes in cells. N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide has also been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, suggesting its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to penetrate cell membranes. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide. One potential area of research is the development of novel derivatives of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide with enhanced biological activities. Another direction is the investigation of the potential therapeutic applications of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide in other areas of medicine, such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide and its potential interactions with specific proteins and enzymes.

Synthesis Methods

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 2-chloroacetamide, followed by the reaction with 2-methylbenzoyl chloride. The final product is obtained through purification and characterization techniques such as column chromatography and spectroscopy.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide has been studied for its potential therapeutic applications in various fields of science, including cancer research, neuroscience, and pharmacology. It has been found to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells. N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide has also been shown to have potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.